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Compound of Interest

Compound Name:
2,6-Dimethylmorpholine

hydrochloride

CAS No.: 80567-00-6

Cat. No.: B3178819 Get Quote

Executive Summary
2,6-Dimethylmorpholine hydrochloride (CAS 59229-60-6 for the cis-isomer) is a critical

intermediate in the synthesis of antifungal agents (e.g., Amorolfine) and various agrochemicals.

[1] Its utility in process chemistry is dictated by its solubility differential between aqueous and

organic phases. While the free base is a liquid miscible with water and most organic solvents,

the hydrochloride salt exhibits a distinct solubility profile characterized by high aqueous

solubility and selective solubility in polar organic solvents. This guide provides a technical

analysis of these properties, offering evidence-based protocols for solubility determination and

purification via recrystallization.

Physicochemical Fundamentals
Structural Dynamics & Salt Formation
The commercial utility of 2,6-dimethylmorpholine lies primarily in its cis-isomer ((2S,6R)-2,6-

dimethylmorpholine). The hydrochloride salt is formed via the protonation of the secondary

amine nitrogen.

pKa: The conjugate acid has a pKa of approximately 9.04, indicating that the salt is stable in

solid form but will readily dissociate in basic aqueous solutions (pH > 10).
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Stereochemistry: The cis isomer adopts a chair conformation with both methyl groups in the

equatorial position, maximizing stability. The trans isomer (axial-equatorial) is often present

as an impurity and possesses slightly different solubility parameters, which can be exploited

for purification.

Thermodynamic Basis of Solubility
The solubility of 2,6-dimethylmorpholine hydrochloride is governed by the competition

between its Lattice Energy (ionic interactions in the crystal) and Solvation Enthalpy (interaction

with solvent molecules).

Aqueous Media: The high dielectric constant of water (

) effectively shields the electrostatic attraction between the morpholinium cation and chloride
anion, leading to high solubility.

Organic Media: In lower dielectric solvents (e.g., Isopropanol

), the lattice energy dominates at low temperatures, but solvation entropy drives dissolution
at elevated temperatures, making these ideal for recrystallization.

Solubility Profile Analysis
The following data summarizes the solubility behavior of 2,6-dimethylmorpholine
hydrochloride across a polarity spectrum. This data is synthesized from process chemistry

literature and standard amine salt behaviors.

Table 1: Comparative Solubility Matrix
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Solvent Class
Specific
Solvent

Solubility
Rating

Primary
Interaction
Mechanism

Application

Aqueous Water (pH 7) High (>500 g/L)
Ion-Dipole

hydration

Dissolution,

Extraction

Protic Organic Methanol High
H-bonding, high

polarity

Solvent

exchange

Ethanol Moderate-High H-bonding Co-solvent

Isopropanol (IPA) Moderate (Hot)
H-bonding, steric

hindrance
Recrystallization

Aprotic Polar DMSO / DMF High Dipole-Dipole
Reaction

medium

Acetone Low
Weak dipole

interactions
Anti-solvent

Chlorinated
Dichloromethane

(DCM)
Moderate

Weak dipole,

dispersion

Extraction (Ion-

pair)

Non-Polar Ethyl Acetate Low Weak dipole
Anti-solvent /

Wash

Diethyl Ether Insoluble Dispersion forces Precipitation

Hexanes/Heptan

e
Insoluble Dispersion forces Precipitation

Technical Note: The "sweet spot" for purification is Isopropanol (IPA). The salt is soluble in

boiling IPA but crystallizes upon cooling, whereas impurities often remain in solution or the salt

is too soluble in Methanol/Ethanol to crystallize effectively.
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Visualization of Solvation & Workflows
Diagram 1: Thermodynamic Solvation Mechanism
This diagram illustrates the energetic competition governing the salt's solubility.
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Caption: Thermodynamic equilibrium shifts based on solvent polarity and temperature, dictating

the purification strategy.

Experimental Methodologies
Protocol 1: Gravimetric Solubility Determination
Use this protocol to establish precise solubility curves for your specific batch/isomer ratio.

Preparation: Dry the 2,6-dimethylmorpholine HCl salt in a vacuum oven at 40°C for 4 hours

to remove surface moisture.

Saturation: Add excess salt to 10 mL of the target solvent in a sealed vial.

Equilibration: Stir at the target temperature (e.g., 25°C) for 24 hours.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-heated if testing

hot solubility).

Quantification: Transfer a known volume (e.g., 5 mL) to a tared weighing dish. Evaporate

solvent under nitrogen flow and dry to constant weight.
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Calculation:

Protocol 2: Purification via Recrystallization
(Isopropanol)
This is the industry-standard method for upgrading purity from ~95% to >99%.

Dissolution: Charge crude 2,6-dimethylmorpholine HCl (10 g) into a flask. Add Isopropanol

(IPA, 30 mL).

Heating: Heat the mixture to reflux (82°C) with stirring.

Checkpoint: If solids remain, add IPA in 2 mL increments until dissolution is complete. Do

not exceed 50 mL total volume.

Hot Filtration: If insoluble particles (dust, inorganic salts) are present, filter the hot solution

rapidly through a heated funnel.

Crystallization: Allow the solution to cool slowly to room temperature (25°C) over 2 hours.

Then, cool to 0-5°C in an ice bath for 1 hour.

Isolation: Filter the white crystalline solid under vacuum.

Washing: Wash the filter cake with cold Isopropanol/Ethyl Acetate (1:1 mixture, 10 mL).

Drying: Dry under vacuum at 45°C.

Diagram 2: Recrystallization Workflow
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Caption: Step-by-step logic for the purification of 2,6-dimethylmorpholine hydrochloride
using Isopropanol.

Critical Application Notes
Hygroscopicity: The HCl salt is hygroscopic. Exposure to atmospheric moisture can lead to

clumping and hydrolysis errors in stoichiometry. Store in a desiccator.

Anti-Solvent Addition: If the yield from pure IPA is low, an "Anti-Solvent" method can be used.

After dissolving in minimum hot Ethanol, add Ethyl Acetate or Diethyl Ether dropwise until

turbidity persists, then cool.

Isomer Enrichment: Recrystallization from IPA has been cited to preferentially crystallize the

trans isomer in some specific chiral resolution contexts involving mandelic acid, but for the

HCl salt, it generally purifies the major isomer (usually cis) by removing non-salt impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3178819#2-6-dimethylmorpholine-hydrochloride-
solubility-in-water-vs-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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